Cas no 1721-94-4 (1,3-dimethyl-Isoquinoline)
1,3-dimethyl-Isoquinoline structure
Product Name:1,3-dimethyl-Isoquinoline
1,3-dimethyl-Isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dimethyl-Isoquinoline
- 1,3-dimethylisoquinoline
- Isoquinoline,1,3-dimethyl-
- 1,3-Dimethyl-isochinolin
- EINECS 217-018-1
- Isoquinoline, 1,3-dimethyl-
- 1721-94-4
- dimethylisoquinoline
- UNII-WR3Y4W9FNZ
- SNQSGKQEGKHJCZ-UHFFFAOYSA-N
- AKOS006371971
- DTXSID60169208
- SCHEMBL637928
- WR3Y4W9FNZ
- NS00025646
-
- Inchi： 1S/C11H11N/c1-8-7-10-5-3-4-6-11(10)9(2)12-8/h3-7H,1-2H3
- InChI Key： SNQSGKQEGKHJCZ-UHFFFAOYSA-N
- SMILES： N1C(C)=CC2C=CC=CC=2C=1C
Computed Properties
- Exact Mass: 157.08900
- Monoisotopic Mass: 157.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 2.85160
1,3-dimethyl-Isoquinoline Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-dimethyl-Isoquinoline Related Literature
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1. Absolute configuration of ancistrocladisine and ancistrocladidineTuticorin R. Govindachari,Papagudi C. Parthasarathy,Tuticorin G. Rajagopalan,Haridutt K. Desai,Kalpathi S. Ramachandran,Eun Lee J. Chem. Soc. Perkin Trans. 1 1975 2134
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2. Synthetic approaches to the alkaloids of the ancistrocladaceae. Part 3. The total synthesis of (–)-ancistrocladinine: control of the diastereoisomer excess in the synthesis of axially chiral biarylsMark A. Rizzacasa,Melvyn V. Sargent J. Chem. Soc. Perkin Trans. 1 1991 2773
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3. Synthetic approaches to the naphthyl-isoquinoline alkaloids. Part 1. DehydroancistrocladisineMark A. Rizzacasa,Melvyn V. Sargent J. Chem. Soc. Perkin Trans. 1 1991 841
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Haoke Chu,Song Sun,Jin-Tao Yu,Jiang Cheng Chem. Commun. 2015 51 13327
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Palani Natarajan,Aleyna Basak,Onder Metin Green Chem. 2023 25 3187
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